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Compound of Interest

Compound Name: N-D-Gluconoyl-L-leucine

Cat. No.: B099214

An In-depth Technical Guide to N-D-Gluconoyl-L-leucine: Structure, Stereochemistry, and
Properties

Introduction

N-D-Gluconoyl-L-leucine (CAS No. 15893-50-2) is a chemical compound formed by the
covalent linkage of D-gluconic acid and the essential amino acid L-leucine through an amide
bond.[1] It is classified as an N-acyl amino acid. This molecule finds applications in the food
industry as a flavoring agent and in the pharmaceutical sector, where its favorable properties
like water solubility and stability are utilized.[1] This guide provides a detailed examination of its
chemical structure, precise stereochemistry, physicochemical properties, and potential
biological relevance, tailored for researchers and drug development professionals.

Chemical Structure and Stereochemistry

The defining characteristic of N-D-Gluconoyl-L-leucine is the specific sterecisomeric
configuration of its two constituent parts. The "D" designation refers to the stereochemistry of
the gluconic acid moiety, while the "L" designation refers to that of the leucine moiety.

Molecular Composition:
e Molecular Formula: C12H23NOs[1]

» Molecular Weight: 309.315 g/mol [1]
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The structure consists of an open-chain D-gluconic acid molecule where the carboxylic acid
group has formed an amide bond with the alpha-amino group of L-leucine. L-leucine is an
alpha-amino acid, meaning its amino group is attached to the carbon atom (the alpha-carbon)
adjacent to the carboxyl group.[2] The stereochemistry at this alpha-carbon is "S" in the Cahn-
Ingold-Prelog priority system, which corresponds to the "L" configuration for most proteinogenic
amino acids.[3]
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Caption: 2D structure of N-D-Gluconoyl-L-leucine.

Physicochemical Properties

The compound is a white solid with notable water solubility.[1] A summary of its key computed
and experimental properties is presented below.

Property Value Source

CAS Number 15893-50-2 Guidechem[1]
Molecular Formula C12H23NOs Guidechem[1]
Molecular Weight 309.315 Guidechem[1]
Density 1.425 g/cm3 Guidechem[1]
Boiling Point 746.7°C at 760 mmHg Guidechem[1]
Flash Point 405.4°C Guidechem[1]
LogP -2.57130 Guidechem[1]
PSA (Polar Surface Area) 167.55 A2 Guidechem[1]

Experimental Protocols: Synthesis

A specific, peer-reviewed synthesis protocol for N-D-Gluconoyl-L-leucine is not readily
available in the searched literature. However, a standard and plausible method involves the
reaction of D-glucono-d-lactone with L-leucine. This approach is common for the synthesis of
N-acyl amino acids, as the lactone provides a reactive acyl group that readily couples with the
primary amine of the amino acid.

Proposed Synthetic Protocol

» Dissolution: Dissolve L-leucine in an aqueous basic solution (e.g., sodium bicarbonate or
sodium hydroxide solution) to deprotonate the amino group, enhancing its nucleophilicity.
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Reaction: Add D-glucono-&-lactone to the L-leucine solution portion-wise while maintaining a
constant temperature (e.g., room temperature or slightly elevated) and pH. The reaction
involves the nucleophilic attack of the L-leucine's amino group on the lactone's carbonyl
carbon, leading to the opening of the lactone ring and the formation of the amide bond.

Monitoring: Monitor the reaction progress using a suitable analytical technique, such as Thin
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Acidification & Isolation: Upon completion, carefully acidify the reaction mixture with an acid
(e.g., HCI) to protonate the carboxyl group of the product, causing it to precipitate if its
solubility is sufficiently low. The crude product can then be collected by filtration.

Purification: Purify the crude product using techniques such as recrystallization from a
suitable solvent system (e.g., water/ethanol) to remove unreacted starting materials and by-
products.

Characterization: Confirm the identity and purity of the final product using methods like
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared
(IR) spectroscopy.
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Start Materials:
D-glucono-d-lactone
L-leucine

1. Dissolution
Dissolve L-leucine in
agueous basic solution.

2. Reaction
Add D-glucono-é-lactone.
Stir at controlled temp/pH.

3. Monitoring
Track reaction progress
(TLC or HPLC).

%omplete

4. Isolation
Acidify mixture to precipitate.
Filter to collect crude product.

l

5. Purification
Recrystallize from a
suitable solvent system.

6. Characterization
Confirm structure and purity
(NMR, MS, IR).

Final Product:
N-D-Gluconoyl-L-leucine

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of N-D-Gluconoyl-L-leucine.
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Biological Context and Signaling Pathways

While specific biological activities and signaling pathways for the conjugated N-D-Gluconoyl-L-
leucine molecule are not well-documented, the function of its L-leucine component is
extensively studied. L-leucine is a branched-chain amino acid (BCAA) that acts as a critical
signaling molecule, most notably in the activation of the mechanistic target of rapamycin
complex 1 (mMTORC1).[4][5] The mTORC1 pathway is a central regulator of cell growth,
proliferation, and protein synthesis.[4]

L-Leucine and mMTORC1 Activation

The activation of mMTORCL1 by L-leucine is a complex process that senses amino acid
availability.

Transport: L-leucine is transported into the cell, often in exchange for glutamine, by
transporters like the SLC7A5/SLC3A2 heterodimer.[5]

e Sensing: Intracellular leucine levels are sensed by leucyl-tRNA synthetase (LRS).[5]

o Rag GTPase Activation: In the presence of leucine, LRS acts as a GTPase-Activating
Protein (GAP) for the Rag GTPase complex located on the lysosomal surface.[5] This
promotes the conversion of Rag to its active, GTP-bound state.

e mMTORC1 Recruitment: The active Rag GTPase complex recruits the mTORC1 complex to
the lysosomal surface.

» Activation and Downstream Signaling: Once at the lysosome, mTORC1 is fully activated and
can phosphorylate its downstream targets, such as S6 kinase 1 (S6K1) and 4E-binding
protein 1 (4E-BP1), to promote protein synthesis and cell growth.[5]

Given that N-D-Gluconoyl-L-leucine contains L-leucine, it is plausible that it could be
hydrolyzed in vivo to release L-leucine, which could then participate in these signaling events.
However, the stability of the amide bond to enzymatic cleavage would be a critical factor.
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Caption: L-Leucine signaling pathway for mTORCL1 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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